Cas no 1804485-34-4 (3-Cyano-5-(difluoromethyl)-2-fluoro-4-nitropyridine)

• Product Name: 3-Cyano-5-(difluoromethyl)-2-fluoro-4-nitropyridine
• CAS No: 1804485-34-4
• MF: C₇H₂F₃N₃O₂
• MW: 217.104891300201
• CID: 4874449
• Update Time: 2025-06-08

3-Cyano-5-(difluoromethyl)-2-fluoro-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-2-fluoro-4-nitropyridine

• Inchi： 1S/C7H2F3N3O2/c8-6(9)4-2-12-7(10)3(1-11)5(4)13(14)15/h2,6H
• InChI Key： IOFSNDJELXYVIL-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=C(C#N)C=1[N+](=O)[O-])F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 298
• XLogP3: 1.5
• Topological Polar Surface Area: 82.5

Additional information on 3-Cyano-5-(difluoromethyl)-2-fluoro-4-nitropyridine

Comprehensive Overview of 3-Cyano-5-(difluoromethyl)-2-fluoro-4-nitropyridine (CAS No. 1804485-34-4)

3-Cyano-5-(difluoromethyl)-2-fluoro-4-nitropyridine (CAS No. 1804485-34-4) is a highly specialized heterocyclic compound with a unique molecular structure that combines multiple functional groups, including cyano, difluoromethyl, fluoro, and nitro substituents. This compound belongs to the pyridine derivatives family, which is widely studied in pharmaceutical research, agrochemical development, and material science. Its distinct chemical properties make it a valuable intermediate for synthesizing advanced bioactive molecules and functional materials.

The growing interest in fluorinated pyridines like 3-Cyano-5-(difluoromethyl)-2-fluoro-4-nitropyridine stems from their enhanced metabolic stability and lipophilicity, which are critical for drug design. Researchers frequently search for "fluorine in drug discovery" or "nitropyridine applications" to understand how such compounds improve binding affinity and target selectivity. This compound’s electron-withdrawing groups also contribute to its reactivity, making it a versatile building block for cross-coupling reactions and nucleophilic substitutions.

In the context of sustainable chemistry, 3-Cyano-5-(difluoromethyl)-2-fluoro-4-nitropyridine aligns with the demand for green synthesis methodologies. Laboratories are increasingly adopting catalytic processes and solvent-free conditions to minimize environmental impact. Queries such as "eco-friendly nitropyridine synthesis" or "difluoromethyl group advantages" reflect this trend. The compound’s thermal stability and compatibility with modern catalysts further enhance its appeal for industrial applications.

From a structural-activity relationship perspective, the cyano group in 3-Cyano-5-(difluoromethyl)-2-fluoro-4-nitropyridine offers a strategic handle for further derivatization, enabling the creation of diverse chemical libraries. This feature is particularly relevant in high-throughput screening campaigns, where researchers explore "pyridine-based scaffolds" for novel kinase inhibitors or antimicrobial agents. The compound’s nitro group also facilitates reduction reactions, yielding amino derivatives with potential biological activity.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 3-Cyano-5-(difluoromethyl)-2-fluoro-4-nitropyridine, ensuring purity and consistency. Searches for "pyridine compound analysis" or "fluorine NMR shifts" highlight the technical challenges and solutions in this domain. The compound’s UV absorption properties further make it suitable for photophysical studies, attracting interest from the optoelectronics sector.

In summary, 3-Cyano-5-(difluoromethyl)-2-fluoro-4-nitropyridine (CAS No. 1804485-34-4) represents a multifaceted tool for modern chemistry, bridging gaps between academic research and industrial innovation. Its relevance to drug development, green chemistry, and advanced materials ensures its continued prominence in scientific discourse.